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Compound of Interest

Compound Name: 4-Bromo-2-furaldehyde

Cat. No.: B1334072

An In-depth Technical Guide on the Physical Properties of 4-Bromofuran-2-carboxaldehyde

Introduction

4-Bromofuran-2-carboxaldehyde, also known as 4-bromo-2-furaldehyde, is a halogenated
heterocyclic aldehyde. Its unique structure, featuring a furan ring substituted with both a
bromine atom and a formyl group, makes it a valuable intermediate in organic synthesis. This
document provides a comprehensive overview of the known physical properties of 4-
Bromofuran-2-carboxaldehyde, intended for researchers, scientists, and professionals in drug
development.

Chemical Structure and Identifiers

IUPAC Name: 4-bromofuran-2-carbaldehyde

Synonyms: 4-Bromo-2-furaldehyde, 4-Bromofurfural, 4-Bromo-2-formylfuran[1]

CAS Number: 21921-76-6[1][2]

Molecular Formula: CsH3BrOz[1]

Molecular Weight: 174.98 g/mol [1][2]

Quantitative Physical Properties
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The physical characteristics of 4-Bromofuran-2-carboxaldehyde have been determined through

various analytical methods. The following table summarizes the key quantitative data available

for this compound.

Property Value Source(s)
Melting Point 54-58 °C [2]

Boiling Point 112 °C at 16 mmHg

Density (Predicted) 1.748 + 0.06 g/cm?3

Flash Point > 110 °C (> 230 °F) [2]

Vapor Pressure 0.0883 mmHg at 25 °C

White to orange to green

Appearance
powder or crystal

[2]

Experimental Protocols

While specific experimental protocols for the determination of all physical properties of 4-

Bromofuran-2-carboxaldehyde are not extensively detailed in single publications, general

methodologies for the characterization of similar organic compounds are well-established.

Synthesis and Purification

The synthesis of substituted furan aldehydes often involves the formylation of a brominated

furan precursor. A general approach, adapted from procedures for related compounds, is

outlined below.

Logical Workflow for Synthesis and Characterization
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General Workflow for Synthesis and Characterization

Starting Material
(e.g., Brominated Furan)

Formylation Reaction

(e.g., Vilsmeier-Haack)

Reaction Work-up
(Quenching, Extraction)

Purification

(Column Chromatography,
Recrystallization)

Isolated Product:
4-Bromofuran-2-carboxaldehyde

Characterization \Characterization

Physical Property
Determination (MP, BP)

Structural & Purity Analysis

(NMR, IR, Mass Spec)

Click to download full resolution via product page
Caption: General workflow for the synthesis and characterization of a substituted furan.

+ Reaction Setup: A brominated furan precursor is dissolved in an appropriate anhydrous
solvent under an inert atmosphere.

+ Formylation: A formylating agent (e.g., a Vilsmeier reagent prepared from DMF and a
chlorinating agent) is added, typically at a controlled low temperature.

« Monitoring: The reaction progress is monitored using techniques like Thin-Layer
Chromatography (TLC)[3].
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» Work-up: Upon completion, the reaction is quenched, followed by extraction to isolate the
crude product.

 Purification: The crude product is purified, commonly by column chromatography or
recrystallization, to yield pure 4-Bromofuran-2-carboxaldehyde.

Characterization Methods

e Melting Point Determination:
o A small amount of the purified solid is packed into a capillary tube.
o The tube is placed in a melting point apparatus.

o The temperature is slowly increased, and the range from which the solid begins to melt
until it becomes completely liquid is recorded. For 4-Bromofuran-2-carboxaldehyde, this is
expected to be in the 54-58 °C range[2].

e Spectroscopic Analysis:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
used to confirm the chemical structure, ensuring the correct placement of the bromo and
aldehyde functional groups on the furan ring.

o Infrared (IR) Spectroscopy: IR analysis is used to identify characteristic functional groups.
A strong absorption band corresponding to the aldehyde carbonyl (C=0) stretch would be
expected.

o Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound (174.98 g/mol ) and provides information about its fragmentation pattern,
further corroborating the structure.

Solubility and Storage

» Solubility: While detailed quantitative solubility data is not readily available, furan-based
aldehydes typically exhibit solubility in common organic solvents such as ethers, chloroform,
and acetone.
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o Storage: It is recommended to store 4-Bromofuran-2-carboxaldehyde in a cool, dry place,
typically at 2-8°C, away from light and moisture to prevent degradation[2].

Safety and Handling

4-Bromofuran-2-carboxaldehyde is classified as an irritant. It is irritating to the eyes, respiratory
system, and skin. Standard laboratory safety precautions, including the use of personal
protective equipment (gloves, safety glasses, and a lab coat), should be employed when
handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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